2-[(4-Methylphenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yl benzenesulfonate

Specification

• Molecular Formula: C22H16O5S
• Molecular Weight: 392.4 g/mol
• IUPAC Name: [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] benzenesulfonate
• Standard InChI: InChI=1S/C22H16O5S/c1-15-7-9-16(10-8-15)13-21-22(23)19-12-11-17(14-20(19)26-21)27-28(24,25)18-5-3-2-4-6-18/h2-14H,1H3/b21-13-
• Standard InChI Key: LEVRVBBARNMJCD-BKUYFWCQSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C4=CC=CC=C4

Introduction

The compound 2-[(4-Methylphenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yl benzenesulfonate is a complex organic molecule featuring a benzo[3,4-b]furan core, a 3-oxo group, and a methylene bridge connecting to a 4-methylphenyl moiety. This structure suggests potential biological activity and reactivity due to the presence of multiple functional groups.

Synthesis and Chemical Modifications

The synthesis of 2-[(4-Methylphenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yl benzenesulfonate typically involves multi-step organic reactions. These may include the formation of the benzo[3,4-b]furan core through condensation reactions, followed by the introduction of the methylene bridge and the benzenesulfonate group. Chemical modifications, such as altering the substituents on the phenyl ring, can significantly impact the compound's reactivity and biological activity.

Biological Activity and Potential Applications

While specific data on 2-[(4-Methylphenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yl benzenesulfonate is limited, compounds with similar structures have shown potential in various biological applications. For example, derivatives of benzofurans have demonstrated anticancer and antimicrobial properties. The presence of a benzenesulfonate group may enhance water solubility, which is beneficial for drug delivery systems.

Research Findings and Future Directions

Detailed studies on the biological activity of 2-[(4-Methylphenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yl benzenesulfonate are necessary to fully understand its therapeutic potential. Preliminary investigations could focus on its interaction with enzymes and receptors, as well as its cytotoxicity against cancer cell lines. Future research should also explore the effects of modifying the compound's structure to optimize its biological activity.